Cas no 2137995-30-1 (6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2137995-30-1
• MF: C₁₃H₁₁F₃O₅
• MW: 304.218654870987
• CID: 5783229
• PubChem ID: 165476818
• Update Time: 2025-06-09

6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137995-30-1
• 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-764176

• Inchi： 1S/C13H11F3O5/c1-20-12(19)6-2-3-9-7(4-6)5-8(11(17)18)10(21-9)13(14,15)16/h2-4,8,10H,5H2,1H3,(H,17,18)
• InChI Key： VPBRIUBZOXHHRR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CC2C=C(C(=O)OC)C=CC=2O1)(F)F

Computed Properties

• Exact Mass: 304.05585793g/mol
• Monoisotopic Mass: 304.05585793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.8Ų

Additional information on 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137995-30-1)

6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by its CAS number 2137995-30-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its benzopyran core structure adorned with functional groups such as a methoxycarbonyl moiety and a trifluoromethyl substituent, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid incorporates several key features that contribute to its potential biological activity. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in the design of orally active drugs. Additionally, the methoxycarbonyl group introduces a polar functionality that can interact with biological targets, thereby influencing the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that the benzopyran scaffold may serve as a versatile platform for designing molecules with anti-inflammatory, anti-cancer, and anti-microbial properties. The trifluoromethyl substituent, in particular, has been shown to modulate the electronic properties of the molecule, enhancing its ability to engage with receptor sites in biological systems.

In the realm of drug discovery, the synthesis and optimization of 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid have been influenced by cutting-edge synthetic methodologies. The introduction of fluorine atoms into organic molecules is a well-established strategy to improve pharmacological properties such as bioavailability and target specificity. The methoxycarbonyl group further contributes to the molecule's versatility by allowing for easy modifications through esterification or hydrolysis reactions, which can fine-tune its biological activity.

Current research in this area is focused on exploring the pharmacological potential of derivatives of 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid. Preclinical studies have indicated that certain analogs exhibit promising effects in models of inflammation and tumor growth. The benzopyran core is known for its structural similarity to natural products that have demonstrated therapeutic efficacy, suggesting that this compound may have similar benefits.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The trifluoromethyl group imparts unique electronic and steric properties that can significantly influence the pharmacokinetic behavior of a drug candidate. In particular, it can enhance binding affinity by increasing hydrophobic interactions and stabilize metabolically labile bonds. These attributes make 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid an attractive scaffold for developing novel therapeutics.

As computational methods continue to evolve, so does our ability to predict and design molecules with specific biological activities. High-throughput virtual screening (HTVS) and machine learning algorithms have been instrumental in identifying lead compounds based on their structural features. In this context, 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has emerged as a compound of interest due to its promising pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have made it possible to synthesize complex molecules more efficiently while minimizing environmental impact. These innovations are crucial for translating laboratory discoveries into viable drug candidates.

In conclusion, 6-(methoxycarbonyl)-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2137995-30-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.